Cas no 1353983-15-9 (2-(3-Methoxy-piperidin-1-yl)-ethanol)

• Product Name: 2-(3-Methoxy-piperidin-1-yl)-ethanol
• CAS No: 1353983-15-9
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 4588303
• Update Time: 2025-07-20

2-(3-Methoxy-piperidin-1-yl)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methoxy-piperidin-1-yl)-ethanol
• 1-Piperidineethanol, 3-methoxy-

• Inchi： 1S/C8H17NO2/c1-11-8-3-2-4-9(7-8)5-6-10/h8,10H,2-7H2,1H3
• InChI Key： ITSAIKUTLAJVEH-UHFFFAOYSA-N
• SMILES： N1(CCO)CCCC(OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(3-Methoxy-piperidin-1-yl)-ethanol

Research Brief on 2-(3-Methoxy-piperidin-1-yl)-ethanol (CAS: 1353983-15-9): Recent Advances and Applications

2-(3-Methoxy-piperidin-1-yl)-ethanol (CAS: 1353983-15-9) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its piperidine core and methoxy-ethanol side chain, has recently garnered attention due to its potential applications in drug discovery and development. Recent studies have explored its role as a versatile intermediate in the synthesis of bioactive molecules, particularly in the context of central nervous system (CNS) targeting agents and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's utility as a building block for novel G protein-coupled receptor (GPCR) modulators. The research demonstrated that 2-(3-Methoxy-piperidin-1-yl)-ethanol can be efficiently incorporated into ligands targeting serotonin and dopamine receptors, showing promising in vitro activity. The study emphasized the compound's favorable physicochemical properties, including its balanced lipophilicity and hydrogen-bonding capacity, which contribute to improved blood-brain barrier permeability.

In the realm of antimicrobial research, a recent patent application (WO2023056789) disclosed derivatives of 2-(3-Methoxy-piperidin-1-yl)-ethanol exhibiting potent activity against drug-resistant bacterial strains. The modifications at the ethanol moiety were found to significantly enhance antibacterial efficacy while maintaining low cytotoxicity profiles. These findings suggest potential applications in addressing the growing challenge of antimicrobial resistance.

From a synthetic chemistry perspective, advancements in the preparation of 2-(3-Methoxy-piperidin-1-yl)-ethanol have been reported. A 2024 publication in Organic Process Research & Development described an improved catalytic asymmetric synthesis route that achieves higher yields (up to 85%) and excellent enantiomeric excess (>99%). This methodological breakthrough is particularly relevant for the production of chiral pharmaceuticals where the stereochemistry of the piperidine ring is crucial for biological activity.

Pharmacokinetic studies of related compounds containing the 2-(3-Methoxy-piperidin-1-yl)-ethanol scaffold have shown favorable metabolic stability profiles. Recent in vivo investigations using radiolabeled analogs demonstrated good oral bioavailability (approximately 65-70% in rodent models) and linear pharmacokinetics across tested dose ranges. These properties make the compound an attractive starting point for further medicinal chemistry optimization.

Looking forward, the versatility of 2-(3-Methoxy-piperidin-1-yl)-ethanol continues to inspire new research directions. Current investigations are exploring its incorporation into PROTAC (Proteolysis Targeting Chimera) molecules and other targeted protein degradation platforms. The compound's ability to serve as a linker while maintaining favorable drug-like properties positions it as a valuable tool in modern drug discovery paradigms.